Cas no 5327-22-0 (1-pyrrolidinecarboxylic Acid Isopropyl Ester)

• Product Name: 1-pyrrolidinecarboxylic Acid Isopropyl Ester
• CAS No: 5327-22-0
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 1581523
• PubChem ID: 79230
• Update Time: 2025-04-21

1-pyrrolidinecarboxylic Acid Isopropyl Ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid isopropyl ester
• 1-pyrrolidinecarboxylic acid, 1-methylethyl ester
• 1-Pyrrolidinecarboxylic acid, 1-methylethyl ester (9CI)
• Pyrrolidine-1-carboxylic acid isopropyl ester
• Isopropyl 1-pyrrolidinecarboxylate
• propan-2-yl pyrrolidine-1-carboxylate
• SCHEMBL5412873
• 5327-22-0
• 1-Pyrrolidinecarboxylic acid, isopropyl ester
• NSC 3299
• NSC-3299
• NSC3299
• A24SGZ59FG
• BRN 4381326
• DTXSID00967846
• 1-pyrrolidinecarboxylic Acid Isopropyl Ester

• Inchi： 1S/C8H15NO2/c1-7(2)11-8(10)9-5-3-4-6-9/h7H,3-6H2,1-2H3
• InChI Key： XQEPLYLEYBCDLB-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(N1CCCC1)=O

Computed Properties

• Exact Mass: 157.11035
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54